Cas no 301818-73-5 (1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol)

• Product Name: 1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol
• CAS No: 301818-73-5
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD00100342
• CID: 4644352
• Update Time: 2025-11-01

1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol

• MDL： MFCD00100342
• Inchi： 1S/C13H16N2O3/c1-9-7-15(14-13(9)16)8-10-4-5-11(17-2)12(6-10)18-3/h4-7H,8H2,1-3H3,(H,14,16)
• InChI Key： VESDIOPFTHQQJU-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C(OC)=C2)C=C(C)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol

Comprehensive Overview of 1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol (CAS No. 301818-73-5)

1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol, with the CAS number 301818-73-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug development. The presence of dimethoxyphenyl and methylpyrazole groups in its structure makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, the interest in pyrazole-based compounds has surged due to their potential therapeutic properties. Researchers are particularly intrigued by the anti-inflammatory, antioxidant, and neuroprotective effects associated with such molecules. The compound 1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol is no exception, as its unique structure suggests possible applications in addressing oxidative stress-related disorders and chronic inflammatory conditions. These properties align with the growing demand for novel small-molecule therapeutics in the pharmaceutical industry.

The synthesis of CAS 301818-73-5 involves multi-step organic reactions, often starting with the condensation of 3,4-dimethoxybenzaldehyde with 4-methyl-1H-pyrazol-3-ol. This process highlights the importance of green chemistry principles, as researchers strive to minimize waste and improve yield efficiency. The compound's solubility, stability, and bioavailability are critical factors under investigation, as they directly influence its potential for clinical use. Current studies focus on optimizing these parameters to enhance its drug-like properties.

From a commercial perspective, 1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol is primarily supplied by specialty chemical manufacturers catering to the research and development sector. Its price per gram varies depending on purity levels, which typically range from 95% to 99%. The compound is often requested by academic institutions and pharmaceutical companies exploring structure-activity relationships in drug design. Its molecular weight of 262.29 g/mol and logP value (a measure of lipophilicity) are frequently cited in research papers, underscoring its relevance in ADMET studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

One of the most searched questions regarding this compound is its potential role in neurodegenerative disease research. Preliminary studies suggest that pyrazole derivatives like CAS 301818-73-5 may modulate key pathways involved in conditions such as Alzheimer's and Parkinson's diseases. Another trending topic is its applicability in cancer research, particularly in targeting kinase enzymes associated with tumor growth. These areas align with the broader scientific community's focus on precision medicine and targeted therapy approaches.

Quality control for 301818-73-5 involves advanced analytical techniques such as HPLC (High-Performance Liquid Chromatography), NMR spectroscopy, and mass spectrometry. These methods ensure batch-to-batch consistency, which is crucial for reproducible experimental results. The compound's storage conditions—typically at -20°C in a dry, dark environment—are another frequently discussed aspect among researchers. Proper handling is essential to maintain its chemical integrity over time.

Looking ahead, the future of 1-[(3,4-Dimethoxyphenyl)methyl]-4-methyl-1H-pyrazol-3-ol research appears promising. With increasing interest in multi-target drug design, this compound's ability to interact with multiple biological targets could make it a valuable scaffold for developing next-generation therapeutics. Its compatibility with computational chemistry tools, such as molecular docking and QSAR modeling, further enhances its utility in virtual screening campaigns. As the scientific community continues to explore its full potential, CAS 301818-73-5 remains a compound to watch in the evolving landscape of bioactive small molecules.